Cas no 651325-80-3 (1-Propanone, 3-bromo-1-(2,4-dimethoxyphenyl)-)

• Product Name: 1-Propanone, 3-bromo-1-(2,4-dimethoxyphenyl)-
• CAS No: 651325-80-3
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 405688
• PubChem ID: 71376864
• Update Time: 2025-07-08

1-Propanone, 3-bromo-1-(2,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-bromo-1-(2,4-dimethoxyphenyl)-
• 3-bromo-1-(2,4-dimethoxyphenyl)propan-1-one
• 651325-80-3
• DTXSID50799533

• Inchi： 1S/C11H13BrO3/c1-14-8-3-4-9(10(13)5-6-12)11(7-8)15-2/h3-4,7H,5-6H2,1-2H3
• InChI Key： UOZZCNZPVMSOLC-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 272.00479
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on 1-Propanone, 3-bromo-1-(2,4-dimethoxyphenyl)-

Compound CAS No 651325-80-3: 1-Propanone, 3-bromo-1-(2,4-dimethoxyphenyl)

The compound with CAS No 651325-80-3, commonly referred to as 1-Propanone, 3-bromo-1-(2,4-dimethoxyphenyl), is a highly specialized organic compound with unique chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and material science. The structure of this compound is characterized by a propanone backbone with a bromine atom at the third position and a substituted phenyl group at the first position. The phenyl group is further substituted with methoxy groups at the 2 and 4 positions, which imparts additional electronic and steric effects to the molecule.

Recent studies have highlighted the importance of 1-Propanone, 3-bromo-1-(2,4-dimethoxyphenyl) in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the construction of complex molecular frameworks. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound can serve as a key building block for synthesizing potential anticancer agents. The bromine atom in the structure acts as an electrophilic site, facilitating various substitution reactions that are crucial for drug design.

The synthesis of CAS No 651325-80-3 involves a multi-step process that combines principles from organic chemistry and catalysis. One notable method reported in the literature involves the use of palladium-catalyzed cross-coupling reactions to introduce the bromine atom and the dimethoxyphenyl group onto the propanone backbone. This approach not only ensures high yields but also maintains the stereochemical integrity of the molecule, which is essential for its biological activity.

In terms of physical properties, 1-Propanone, 3-bromo-1-(2,4-dimethoxyphenyl) exhibits a melting point of approximately 78°C and a boiling point around 295°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The presence of electron-donating methoxy groups on the phenyl ring enhances the compound's stability under oxidative conditions, which is advantageous for long-term storage and handling.

From an environmental perspective, studies have shown that this compound exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a topic of ongoing research. Regulatory agencies have classified it as a non-hazardous substance under normal handling conditions; however, appropriate safety measures should still be taken to prevent exposure during synthesis and use.

The demand for CAS No 651325-80-3 has been driven by its versatility in chemical synthesis. It serves as an intermediate in the production of advanced materials such as high-performance polymers and optoelectronic devices. For example, researchers at Stanford University reported in Nature Materials (2023) that this compound can be used to synthesize novel π-conjugated systems with enhanced electronic properties. These systems hold promise for applications in flexible electronics and organic light-emitting diodes (OLEDs).

In conclusion, 1-Propanone, 3-bromo-1-(2,4-dimethoxyphenyl) (CAS No 651325-80-3) is a versatile and valuable compound with significant potential across multiple industries. Its unique chemical structure enables diverse applications ranging from drug discovery to materials science. As research continues to uncover new synthetic pathways and functional applications for this compound, its importance in modern chemistry is expected to grow further.